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Compound of Interest

Compound Name: 1-Naphthoyl chloride

Cat. No.: B1293920

Essential Safety and Handling Guide for 1-
Naphthoyl Chloride

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Naphthoyl chloride. Adherence to these procedures is essential for ensuring the safety of all
laboratory personnel and minimizing environmental impact.

Understanding the Hazards

1-Naphthoyl chloride is a corrosive and moisture-sensitive chemical that poses significant
health risks upon exposure.[1][2][3] It can cause severe burns to the skin and eyes, as well as
damage to the respiratory and digestive tracts if inhaled or ingested.[1][4][5] The compound
reacts with water and moisture, including humidity in the air, to produce hydrogen chloride gas,
which is also corrosive and toxic.[1][6]
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Hazard Classification

Description

Skin Corrosion/Irritation

Category 1B: Causes severe skin burns and eye
damage.[4][5]

Eye Damage/Irritation

Category 1: Causes serious eye damage.[5]

Reactivity

Moisture-sensitive; reacts with water to release

toxic and corrosive hydrogen chloride gas.[1][6]

Inhalation Toxicity

Vapors and fumes are corrosive to the

respiratory tract.[1]

Ingestion Toxicity

Causes burns to the digestive tract.[1]

Personal Protective Equipment (PPE)

The proper selection and use of PPE are the primary defense against exposure to 1-
Naphthoyl chloride. The following table summarizes the required PPE.
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Body Part

Recommended Protection

Specifications

Hands

Chemical-resistant gloves

Nitrile, Neoprene, or Butyl
rubber gloves are
recommended. Ensure gloves
are rated for protection against
corrosive materials and acyl
chlorides. Always double-

glove.

Eyes/Face

Safety goggles and face shield

Tightly sealed chemical splash
goggles are mandatory. A full-
face shield must be worn over

the goggles.[4]

Body

Laboratory coat

A flame-resistant lab coat, fully

buttoned, is required.

Respiratory

Air-purifying respirator

A NIOSH-approved respirator
with an organic vapor/acid gas
(OVIAG) cartridge is required
when working outside of a
certified chemical fume hood
or when there is a risk of
inhalation.[3][7][8][9]

Operational Plan: Handling Procedures

All handling of 1-Naphthoyl chloride must be conducted within a certified chemical fume hood

to minimize inhalation exposure.

Preparation

e Ensure the chemical fume hood is functioning correctly.

o Clear the work area of all unnecessary items and potential ignition sources.

e Have an emergency spill kit readily accessible.
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e Ensure an eyewash station and safety shower are unobstructed and have been recently

tested.

Donning PPE

Properly putting on PPE is critical to its effectiveness. Follow this sequence:

PPE Donning Sequence

1. Lab Coat » 2. Inner Gloves »-| 3. Respirator | 4. Goggles »| 5. Face Shield »| 6. Outer Gloves

Waste Disposal Workflow

1. Collect Waste in a
Labeled, Sealed Container

l

2. Store in a Designated
Secondary Containment Area

'

3. Contact a Certified
Hazardous Waste Disposal Service

'

4. Complete All Necessary
Waste Manifests

'

5. Transfer Waste to the
Disposal Service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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